Cas no 339278-28-3 ((2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile)

• Product Name: (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile
• CAS No: 339278-28-3
• CID: 4649010
• Update Time: 2025-05-27

(2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile

Additional information on (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile

Research Briefing on (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile (CAS: 339278-28-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile (CAS: 339278-28-3) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique fluorophenyl and methoxyimino functional groups, has been investigated for its role as an intermediate in the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the development of novel antimicrobial and anticancer agents, owing to its ability to modulate key enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action, revealing its inhibitory effects on bacterial efflux pumps, which are critical in antibiotic resistance. The study employed molecular docking and in vitro assays to validate its binding affinity and efficacy against multidrug-resistant strains.

Another significant finding comes from a preclinical trial conducted by the National Institutes of Health (NIH), where the compound exhibited potent anti-proliferative activity against several cancer cell lines, including breast and lung carcinomas. The results, published in Cancer Research, suggest that the compound's nitrile group plays a pivotal role in inducing apoptosis via mitochondrial dysfunction.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, (2Z)-3-(4-fluorophenyl)-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile represents a versatile scaffold with significant therapeutic potential. Further studies are warranted to explore its full spectrum of biological activities and to translate these findings into clinical applications.